Cas no 41600-42-4 (2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-)

• Product Name: 2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-
• CAS No: 41600-42-4
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 330204
• PubChem ID: 351213
• Update Time: 2025-04-19

2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-
• 1-methyl-4-oxo-pyridine-2,6-dicarboxylic acid
• 1-methyl-4-oxopyridine-2,6-dicarboxylic acid
• 1-Methyl-4-oxo-1,4-dihydro-pyridin-2,6-dicarbonsaeure
• 1-methyl-4-oxo-1,4-dihydro-pyridine-2,6-dicarboxylic acid
• 2,6-Pyridinedicarboxylicacid,1,4-dihydro-1-methyl-4-oxo
• N-Methyl-chelidamsaeure
• 1-Methyl-4-oxo-1,4-dihydropyridine-2,6-dicarboxylic acid
• NSC-519726
• DTXSID90325835
• NSC519726
• 41600-42-4

• Inchi： 1S/C8H7NO5/c1-9-5(7(11)12)2-4(10)3-6(9)8(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： QUNFDTYCFVEXMA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N(C)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 96.60000
• LogP: -0.21830